![molecular formula C12H10N2O3 B11999773 5-Nitro-2-phenoxyaniline CAS No. 5410-98-0](/img/structure/B11999773.png)
5-Nitro-2-phenoxyaniline
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Overview
Description
5-Nitro-2-phenoxyaniline: is a synthetic compound with the chemical formula C12H10N2O3 . It appears as an orange solid and exhibits only slight solubility in water . Its alternate name includes P-4000 due to its exceptionally high sweetness intensity, approximately 4,000 times that of sucrose .
Preparation Methods
Synthetic Routes:: The synthesis of 5-Nitro-2-phenoxyaniline involves the nitration of 2-phenoxyaniline . The reaction typically proceeds under acidic conditions, using a mixture of concentrated sulfuric acid and nitric acid. The nitro group (-NO2) is introduced at the 5-position of the phenoxy ring.
Chemical Reactions Analysis
Reactions::
Nitration: The compound undergoes nitration to form 5-Nitro-2-phenoxyaniline.
Reduction: Reduction of the nitro group can yield the corresponding amino compound.
Substitution: Substitution reactions at the phenoxy group are possible.
Nitration: Concentrated sulfuric acid and nitric acid.
Reduction: Various reducing agents (e.g., hydrogen gas over a catalyst).
Substitution: Alkylating agents or other nucleophiles.
Major Products:: The primary product is this compound itself, resulting from nitration.
Scientific Research Applications
Chemistry::
Sweetness Studies: Due to its intense sweetness, researchers study its properties as a potential artificial sweetener.
Organic Synthesis: It serves as a building block in organic synthesis.
Pharmacology: Investigating its potential pharmacological effects.
Biochemical Research: Exploring its interactions with biological systems.
Flavor and Fragrance Industry: Used in flavor formulations.
Pharmaceuticals: As a starting material for drug development.
Comparison with Similar Compounds
While 5-Nitro-2-phenoxyaniline is unique due to its extreme sweetness, similar compounds include 2-phenoxyaniline and 4-Nitro-2-phenoxyaniline . These compounds share structural similarities but differ in their substituent positions and properties.
Properties
5410-98-0 | |
Molecular Formula |
C12H10N2O3 |
Molecular Weight |
230.22 g/mol |
IUPAC Name |
5-nitro-2-phenoxyaniline |
InChI |
InChI=1S/C12H10N2O3/c13-11-8-9(14(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h1-8H,13H2 |
InChI Key |
JLDQORDBQQXPCI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])N |
Origin of Product |
United States |
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